Cas no 379254-94-1 (2-Chloro-N-(2,4-dichlorophenyl)propanamide)

• Product Name: 2-Chloro-N-(2,4-dichlorophenyl)propanamide
• CAS No: 379254-94-1
• MF: C₉H₈Cl₃NO
• MW: 252.524919509888
• CID: 4713673
• Update Time: 2025-05-26

2-Chloro-N-(2,4-dichlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2,4-dichlorophenyl)propanamide
• STK501999
• BBL037318
• R6550
• 2-Chloro-N-(2,4-dichlorophenyl)propanamide

• Inchi： 1S/C9H8Cl3NO/c1-5(10)9(14)13-8-3-2-6(11)4-7(8)12/h2-5H,1H3,(H,13,14)
• InChI Key： PSIZZOYREZKCCO-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=CC=1Cl)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-N-(2,4-dichlorophenyl)propanamide

Introduction to 2-Chloro-N-(2,4-dichlorophenyl)propanamide (CAS No. 379254-94-1)

2-Chloro-N-(2,4-dichlorophenyl)propanamide, identified by its CAS number 379254-94-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of amides, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of chloro substituents and a propanamide moiety, contribute to its unique chemical properties and potential therapeutic benefits.

The molecular structure of 2-Chloro-N-(2,4-dichlorophenyl)propanamide consists of a propanamide group linked to a phenyl ring substituted with two chlorine atoms at the 2 and 4 positions. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities with biological targets. The chloro groups enhance the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. Additionally, the amide bond is known to be a key pharmacophore in many drugs, contributing to their stability and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological potential of amide derivatives, especially those incorporating halogenated aromatic rings. Studies have demonstrated that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of multiple halogen atoms in 2-Chloro-N-(2,4-dichlorophenyl)propanamide suggests that it may interact with various biological targets through multiple mechanisms.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging studies indicate that halogenated aromatic amides can modulate key signaling pathways involved in cancer cell proliferation and survival. For instance, 2-Chloro-N-(2,4-dichlorophenyl)propanamide has been shown to interact with enzymes such as kinases and phosphodiesterases, which are crucial regulators of cellular processes. By inhibiting or activating these enzymes, the compound may help restore normal cellular function in cancerous tissues.

The synthesis of 2-Chloro-N-(2,4-dichlorophenyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

Evaluation of the pharmacokinetic properties of 2-Chloro-N-(2,4-dichlorophenyl)propanamide is essential for understanding its potential as a therapeutic agent. Preliminary studies suggest that the compound exhibits favorable solubility profiles and metabolic stability, which are critical factors for drug efficacy and safety. Furthermore, its ability to cross biological membranes indicates that it may reach target sites effectively within the body.

The toxicological profile of this compound is another area of active investigation. Comprehensive safety assessments are being conducted to determine its potential side effects and interactions with other drugs. These studies aim to establish safe dosage ranges and identify any contraindications that may exist for certain populations. By adhering to rigorous regulatory guidelines, researchers can ensure that 2-Chloro-N-(2,4-dichlorophenyl)propanamide is developed into a safe and effective therapeutic option.

The role of computational chemistry in studying 2-Chloro-N-(2,4-dichlorophenyl)propanamide cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. This information is invaluable for designing derivatives with enhanced potency and reduced toxicity. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process significantly.

In conclusion, 2-Chloro-N-(2,4-dichlorophenyl)propanamide (CAS No. 379254-94-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great potential for contributing to advancements in medicine and healthcare.